Cas no 1803683-81-9 (3-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetic acid)

• Product Name: 3-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetic acid
• CAS No: 1803683-81-9
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4815159
• Update Time: 2025-10-12

3-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetic acid

• Inchi： 1S/C9H6F5NO3/c10-3-6-4(11)1-7(18-9(12,13)14)5(15-6)2-8(16)17/h1H,2-3H2,(H,16,17)
• InChI Key： JIDGEMFBWFCUKS-UHFFFAOYSA-N
• SMILES： FC1C=C(C(CC(=O)O)=NC=1CF)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• XLogP3: 1.8
• Topological Polar Surface Area: 59.4

Additional information on 3-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetic acid

Research Briefing on 3-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetic acid (CAS: 1803683-81-9)

In recent years, the compound 3-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetic acid (CAS: 1803683-81-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated pyridine derivative is notable for its unique structural features, including multiple fluorine substitutions and a trifluoromethoxy group, which contribute to its potential as a bioactive molecule. The compound has been investigated for its applications in drug discovery, particularly in the development of novel therapeutics targeting inflammatory and neurological disorders.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of 3-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetic acid. The research team employed a multi-step synthetic route to achieve high purity and yield, with a focus on optimizing the reaction conditions for scalability. The compound's structure was confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry. Preliminary in vitro assays demonstrated its potent inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Further investigations into the mechanism of action revealed that 3-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetic acid interacts with key protein targets in the NF-κB signaling pathway, a critical regulator of inflammation. Molecular docking studies provided insights into the binding interactions, highlighting the importance of the fluorine substitutions in enhancing binding affinity and selectivity. These findings were corroborated by in vivo studies in rodent models, where the compound exhibited significant reduction in inflammatory markers without adverse effects at therapeutic doses.

In addition to its anti-inflammatory properties, recent research has also explored the neuroprotective potential of this compound. A study in ACS Chemical Neuroscience reported that 3-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetic acid could cross the blood-brain barrier and modulate neurotransmitter systems implicated in neurodegenerative diseases. The compound showed promise in mitigating oxidative stress and neuronal apoptosis in cellular models of Parkinson's disease, paving the way for further preclinical development.

The pharmaceutical industry has taken note of these advancements, with several companies filing patents related to the use of 3-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetic acid and its derivatives. These patents cover a range of applications, from formulation technologies to therapeutic uses, underscoring the compound's versatility. Industry analysts predict that this molecule could enter clinical trials within the next few years, pending successful completion of toxicity and pharmacokinetic studies.

Despite the promising results, challenges remain in the development of 3-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetic acid as a drug candidate. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further structural optimization and rigorous testing. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and translating the compound's potential into clinical benefits.

In conclusion, 3-Fluoro-2-(fluoromethyl)-5-(trifluoromethoxy)pyridine-6-acetic acid (CAS: 1803683-81-9) represents a promising candidate for drug development, with demonstrated efficacy in inflammatory and neurological models. Continued research into its mechanisms, optimization of its pharmacological profile, and exploration of additional therapeutic indications will be essential to fully realize its potential. This compound exemplifies the innovative approaches being pursued in chemical biology to address unmet medical needs.